Cas no 89519-06-2 (1-(4-oxocyclohexyl)imidazolidin-2-one)

• Product name: 1-(4-oxocyclohexyl)imidazolidin-2-one
• CAS No: 89519-06-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 597907
• PubChem ID: 20223082

1-(4-oxocyclohexyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone, 1-(4-oxocyclohexyl)-
• 1-(4-oxocyclohexyl)imidazolidin-2-one
• AKOS018227599
• F2147-2484
• DTXSID60603798
• CS-0058298
• SCHEMBL10807373
• 89519-06-2
• 1-(4-oxocyclohexyl)-2-imidazolidinone
• WTIFMESXPDSEMT-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H14N2O2/c12-8-3-1-7(2-4-8)11-6-5-10-9(11)13/h7H,1-6H2,(H,10,13)
• InChI Key： WTIFMESXPDSEMT-UHFFFAOYSA-N
• SMILES： C1CC(=O)CCC1N2CCNC2=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-(4-oxocyclohexyl)imidazolidin-2-one

Introduction to 2-Imidazolidinone, 1-(4-Oxocyclohexyl)- (CAS No. 89519-06-2)

The compound 2-Imidazolidinone, 1-(4-oxocyclohexyl)- (commonly referred to as 2-imidazolidinone derivative) is a unique organic molecule with significant potential in the field of biomedical research and pharmaceuticals. This compound belongs to the class of cyclic amides, specifically featuring an imidazolidinone ring fused with a cyclohexyl group containing a ketone functional group at the 4-position (4-oxocyclohexyl). Its structural uniqueness makes it a subject of interest for researchers exploring bioactive molecules, drug delivery systems, and enzymatic catalysis.

Over the past few years, there has been a growing emphasis on compounds with fused ring structures due to their ability to exhibit diverse biological activities. The combination of an imidazolidinone moiety and a cyclohexyl ketone group in this compound provides a platform for exploring enantioselective synthesis, catalytic applications, and biological interactions. Recent studies have highlighted the potential of such compounds as template ligands in asymmetric catalysis and as building blocks for designing complex molecules with tailored properties.

One of the most notable aspects of 2-imidazolidinone, 1-(4-oxocyclohexyl)- is its role in enzymatic hydrolysis studies. The imidazolidinone ring system has been recognized for its ability to stabilize enzymes and enhance their activity due to the presence of a carbonyl group that can form hydrogen bonds with the enzyme's active site. This property makes it a valuable tool in biocatalysis, where researchers are continuously exploring ways to improve reaction efficiency and selectivity.

Furthermore, this compound has shown promise as a precursor for synthesizing bioactive molecules. The 4-oxocyclohexyl group can undergo various reactions, such as reduction or ring-opening, to form diverse structures with potential applications in antibiotic development, anti-inflammatory agents, and cancer chemotherapy. Recent advancements in total synthesis have demonstrated the utility of this compound in constructing complex natural products with high yields and selectivity.

Another area where 2-imidazolidinone, 1-(4-oxocyclohexyl)- has gained attention is its role in polymer chemistry. The imidazolidinone ring can act as a monomer unit in the synthesis of smart polymers, which are used in applications such as drug delivery systems, sensors, and biomaterials. The combination of this compound's structural versatility and functional diversity positions it as a key player in the development of next-generation materials with tailored properties for biomedical applications.

In summary, 2-imidazolidinone, 1-(4-oxocyclohexyl)- (CAS No. 89519-06-2) is a multifaceted compound that offers significant opportunities in various fields of biomedical research. Its unique structure, combining the features of an imidazolidinone ring and a cyclohexyl ketone group, makes it a valuable tool for exploring enzymatic catalysis, drug synthesis, and polymer chemistry. As research in these areas continues to evolve, this compound is expected to play an increasingly important role in the development of innovative solutions for healthcare and beyond.